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Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15557856

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and purity of 1-Bromoheptane-d7, a deuterated internal standard crucial for a variety of

applications in scientific research and drug development. This document details commercial

sources, typical purity levels, and the analytical methodologies used to assess its quality.

Commercial Availability
1-Bromoheptane-d7 is a specialty chemical primarily used as an internal standard in

quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] It is

available from several reputable suppliers of stable isotope-labeled compounds. The table

below summarizes the key commercial sources for this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15557856#bc-rfq
https://www.benchchem.com/product/b15557856/docs?utm_src=pdf-body#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/product/b15557856/docs?utm_src=pdf-body#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.medchemexpress.com/1-bromoheptane-d7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name CAS Number Notes

MedChemExpress
1-Bromoheptane-d7

(n-Heptyl bromide-d7)
1219802-55-7

Offers the compound

for research use and

provides data sheets

and handling

instructions. A

certificate of analysis

is available upon

request.[1][2]

C/D/N Isotopes Inc. 1-Bromoheptane-d7 1219802-55-7

A well-known supplier

of a wide range of

deuterated

compounds.

Clearsynth Labs

Limited
1-Bromoheptane--d7 1219802-55-7

Listed as a supplier of

this deuterated

compound.[3]

Purity Specifications and Data
The purity of 1-Bromoheptane-d7 is characterized by two main parameters: chemical purity

and isotopic purity (isotopic enrichment). While specific values are lot-dependent and should be

confirmed with a Certificate of Analysis (CoA) from the supplier, this section outlines typical

purity levels based on available data for the deuterated compound and its non-deuterated

analogue.

Quantitative Purity Data
The following table presents typical purity specifications for 1-Bromoheptane-d7 and its non-

deuterated counterpart, 1-Bromoheptane. Data for the deuterated compound is often not

publicly available without a specific CoA, while data for the non-deuterated form provides a

baseline for expected chemical purity.
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Compound Supplier Purity Specification Analytical Method

1-Bromoheptane Palchem ≥ 98%
Gas Chromatography

(GC)[4]

1-Bromoheptane Sigma-Aldrich 99% Not specified

1-Bromoheptane-d7 Various
Typically >98%

(Chemical)
GC-MS

1-Bromoheptane-d7 Various
Typically >98 atom %

D (Isotopic)
NMR

Note: Purity values for 1-Bromoheptane-d7 are typical estimates and must be verified with the

supplier's Certificate of Analysis for a specific lot.

Experimental Protocols for Purity Assessment
The determination of chemical and isotopic purity of 1-Bromoheptane-d7 requires specific

analytical methodologies. The following sections provide detailed, generalized protocols for

these key experiments.

Chemical Purity Determination by Gas Chromatography-
Mass Spectrometry (GC-MS)
This method is used to identify and quantify volatile impurities in the 1-Bromoheptane-d7
sample.

Methodology:

Sample Preparation:

Prepare a 1 mg/mL solution of 1-Bromoheptane-d7 in a volatile organic solvent such as

dichloromethane or hexane.

Vortex the solution to ensure homogeneity.

GC-MS Instrumentation and Conditions:
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Gas Chromatograph: Agilent GC system or equivalent.

Mass Spectrometer: Agilent Mass Selective Detector or equivalent.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable.

Injection Volume: 1 µL.

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.

Final hold: Hold at 250 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-300.

Data Analysis:

The chemical purity is determined by calculating the peak area percentage of the main 1-
Bromoheptane-d7 peak relative to the total area of all peaks in the chromatogram.

Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST).

Isotopic Purity Determination by Nuclear Magnetic
Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15557856/docs?utm_src=pdf-body#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/product/b15557856/docs?utm_src=pdf-body#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR and/or ¹³C NMR spectroscopy is used to determine the isotopic enrichment of

deuterium in the 1-Bromoheptane-d7 molecule.

Methodology:

Sample Preparation:

Accurately weigh approximately 10-20 mg of 1-Bromoheptane-d7.

Dissolve the sample in 0.6-0.7 mL of a deuterated solvent that does not have signals in

the regions of interest (e.g., chloroform-d, CDCl₃).

Add a known amount of a suitable internal standard with a distinct, sharp signal (e.g.,

1,3,5-trichlorobenzene) for quantitative purposes if required.

Transfer the solution to a 5 mm NMR tube.

NMR Instrumentation and Parameters:

Spectrometer: Bruker Avance 400 MHz spectrometer or equivalent.

Nucleus: ¹H (or ¹³C, if necessary).

Solvent: CDCl₃.

Temperature: 298 K.

Pulse Sequence: A standard single-pulse experiment (zg30).

Number of Scans: 16-64 for ¹H NMR to achieve a good signal-to-noise ratio.

Relaxation Delay (d1): 5-10 seconds to ensure full relaxation of the protons for accurate

integration.

Data Analysis:

Process the NMR spectrum using appropriate software (e.g., MestReNova, TopSpin).
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For ¹H NMR, the isotopic purity is determined by comparing the integral of the residual

proton signals in the deuterated positions to the integral of a proton signal in a non-

deuterated position or the internal standard.

The percentage of deuteration can be calculated using the following formula:

% Deuteration = (1 - (Integral of residual protons / Expected integral for non-

deuterated)) * 100

Synthesis Pathway and Potential Impurities
Understanding the synthesis of 1-Bromoheptane-d7 is crucial for anticipating potential

impurities. While specific proprietary synthesis methods may vary between suppliers, a

common route for preparing bromoalkanes involves the reaction of the corresponding alcohol

with a bromine source.

A plausible synthesis for 1-Bromoheptane-d7 starts from a deuterated heptanol (Heptan-d7-

ol). This deuterated alcohol can be reacted with a brominating agent such as hydrobromic acid

(HBr) or phosphorus tribromide (PBr₃).

Potential Impurities:

Unreacted Starting Material: Residual Heptan-d7-ol.

Byproducts of the Bromination Reaction: Di-n-heptyl-d14 ether (from a side reaction of the

alcohol).

Isotopically Incomplete Species: 1-Bromoheptane with fewer than seven deuterium atoms.

Solvent Residues: Traces of solvents used in the synthesis and purification steps.

Visualized Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows for

the synthesis and purity analysis of 1-Bromoheptane-d7.
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Synthesis and Purification Workflow for 1-Bromoheptane-d7

Synthesis

Purification

Heptan-d7-ol

Bromination Reaction

Brominating Agent
(e.g., HBr, PBr3)

Crude 1-Bromoheptane-d7

Aqueous Washing
(e.g., with NaHCO3)

Drying
(e.g., with MgSO4)

Fractional Distillation

Pure 1-Bromoheptane-d7

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1-Bromoheptane-d7.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15557856/docs?utm_src=pdf-body-img#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/product/b15557856/docs?utm_src=pdf-body#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Analysis Workflow for 1-Bromoheptane-d7

Chemical Purity Analysis Isotopic Purity Analysis

1-Bromoheptane-d7 Sample

Sample Preparation for GC-MS Sample Preparation for NMR

GC-MS Analysis

Chemical Purity Report
(>98%)

NMR Analysis
(1H or 13C)

Isotopic Purity Report
(>98 atom % D)

Click to download full resolution via product page

Caption: Analytical workflow for determining the purity of 1-Bromoheptane-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557856/docs#a-technical-guide-to-commercial-
sources-and-purity-of-1-bromoheptane-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15557856/docs#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/product/b15557856/docs#a-technical-guide-to-commercial-sources-and-purity-of-1-bromoheptane-d7
https://www.benchchem.com/product/b15557856?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

